Cas no 51803-78-2 (Nimesulide)

• Product Name: Nimesulide
• CAS No: 51803-78-2
• MF: C₁₃H₁₂N₂O₅S
• MW: 308.309782028198
• MDL: MFCD00079470
• CID: 56098
• PubChem ID: 253662461
• Update Time: 2026-03-05

Nimesulide Chemical and Physical Properties

Names and Identifiers

• nimesulide
• nimed
• 4-NITRO-2-PHENOXYMETHANE SULPHONANILIDE
• MESULID
• AULIN
• FANSIDOL
• CETIRIZINE DIHYDROCHLORIDE EPC(CRM STANDARD)
• CETIRIZINE DIHYDROCHLORIDE IMP. E (EP):(RS)-2-[2-[2-[4-[(4-CHLOROPHENYL)-PHENYLMETHYL]PIPERAZIN-1-YL]ETHOXY]ETHOXY]ACETIC ACID MM(CRM STANDARD)
• CETIRIZINE DIHYDROCHLORIDE MM(CRM STANDARD)
• N-(4-nitro-2-phenoxyphenyl)methanesulfonamide
• R805
• 4-nitro-2-phenoxymethanesulfonanilide
• Antifloxil
• Flogovital
• Guaxan
• N-(2-phenoxy-4-nitrophenyl)methanesulfonamide
• N-(4-Nitro-2-phenoxy-phenyl)-methanesulfonamide
• N-(4-Nitro-2-phenoxyphenyl)methanesulfonamide Nimesulide
• R-805
• Sulidene
• N-(4-nitro-2-phenoxyphenyl)-methanesulfonamide
• N-(4-Nitro-2-Phenoxy)Methanesulfonanilide
• Nisulid
• Nimesulidum [INN-Latin]
• Nimesulida [INN-Spanish]
• R 805
• 4-Nitro-2-phenoxy-methanesulfonanilide
• 4'-Nitro-2'-phenoxymethanesulfonanilide
• Methanesulfonamide, N-(4-nitro-2-phenoxyphenyl)-
• 4'-Nitro-2'-phenoxymethansulfonanilid
• MLS000069680
• V4TKW1454M
• Methanesulfonanilide, 4'-nitro-2'-phenoxy-
• C
• N-[4-nitro-2-(phenoxy)phenyl]methanesulfonamide
• Prestwick_618
• NCGC00015725-29
• W-105866
• CHEMBL56367
• NCGC00015725-12
• 1364966-82-4
• MLS001148268
• HMS2095H09
• UNII-V4TKW1454M
• BSPBio_000147
• Spectrum_001577
• SPBio_001382
• HMS2234K19
• Nimesulidum
• Prestwick1_000194
• A828786
• NCGC00015725-03
• Nimesulide for peak identification
• NCGC00015725-13
• D70376
• CCRIS 8225
• SW196785-3
• CHEBI:44445
• NIMESULIDE [INN]
• Pharmakon1600-01503231
• BCBcMAP01_000034
• HMS502C15
• SR-01000000218-11
• KBio1_000693
• LP00855
• SPECTRUM1503231
• 51803-78-2
• Spectrum3_001576
• SDCCGSBI-0050831.P004
• NIM-03
• NIMESULIDE [MI]
• NCGC00015725-09
• SR-01000000218-6
• KS-1277
• N0984
• NIMESULIDE (EP MONOGRAPH)
• Lopac-N-1016
• KBioGR_000443
• SR-01000000218-2
• Tox21_301850
• AKOS015897356
• NSC-758412
• HMS3678P07
• Nimedex
• Tox21_110207
• NCGC00015725-01
• HMS3371J19
• EU-0100855
• BSPBio_003112
• NCGC00255661-01
• Nise Gel
• KBioSS_000443
• Tox21_500855
• DTXSID3037250
• NSC 758412
• NCGC00015725-06
• SMR000058484
• HMS1922K17
• BRN 2421175
• KBio2_002057
• KBio2_000443
• Bio2_000862
• HMS1990G05
• NIMESULIDE [MART.]
• HMS3655D13
• Nimesulide, European Pharmacopoeia (EP) Reference Standard
• FT-0630650
• AB00052332-16
• Aldoron
• NCGC00021842-06
• KBio2_004625
• NIM
• Orthobid
• HMS1792G05
• Nimesulide [INN:BAN]
• BN166246
• M01AX17
• NINDS_000693
• NIMESULIDE [JAN]
• HMS3262L11
• NCGC00015725-16
• AB00052332_18
• Q20994
• Nimesulide (JAN/INN)
• NCGC00021842-04
• AC-4524
• NCGC00021842-03
• Lopac0_000855
• BCP10076
• NCGC00015725-02
• NCGC00015725-04
• BDBM50056999
• NCGC00261540-01
• EN300-7388636
• BSPBio_001103
• Nimesulide, Pharmaceutical Secondary Standard; Certified Reference Material
• Prestwick3_000194
• Prestwick0_000194
• N-(4-nitro-2-phenoxyphenyl)
• CAS-51803-78-2
• AB00052332_17
• NIMESULIDE [EP IMPURITY]
• GTPL7401
• DB04743
• Opera_ID_1247
• Nimesulide,(S)
• D01049
• Nimesulide for peak identification, European Pharmacopoeia (EP) Reference Standard
• KBio3_002612
• HMS1362G05
• NCGC00021842-05
• Spectrum2_001541
• KBio2_007193
• HY-B0363
• NIMESULIDE (EP IMPURITY)
• NS00006725
• N-(4-nitro-2-phenoxy-phenyl)methanesulfonamide
• NIMESULIDE [EP MONOGRAPH]
• SR-01000000218
• EINECS 257-431-4
• Spectrum4_000178
• SR-01000000218-7
• HMS3269G17
• KBio2_003011
• NIMESULIDE (MART.)
• Spectrum5_000964
• HMS2089B14
• HMS3884C22
• Tox21_110207_1
• NCGC00015725-07
• NCGC00015725-15
• SBI-0050831.P003
• NSC758412
• s2040
• IDI1_000693
• KBioSS_002057
• DivK1c_000693
• Prestwick2_000194
• NCGC00015725-10
• DTXCID1017250
• NCGC00021842-08
• CCG-39319
• EI-287
• SCHEMBL24882
• MFCD00079470
• Nimesulida
• IDI1_002137
• HMS3403G05
• Nimesulide 100 microg/mL in Acetonitrile
• HMS3712H09
• HMS1568H09
• KBioGR_000695
• HMS3649A04
• BRD-K76775527-001-18-7
• NCGC00015725-08
• NCGC00015725-11
• BPBio1_000163
• NCGC00021842-07
• KBio2_005579
• SPBio_002068
• NCGC00015725-05
• KBio3_000826
• M02164
• Bio2_000382
• KBio3_000825
• BRD-K76775527-001-06-2
• AB00052332
• N 1016
• NIMESULIDE [WHO-DD]
• HMS3414P09
• BRD-K76775527-001-30-2
• BRD-K76775527-001-28-6
• DB-052029
• BRD-K76775527-001-29-4
• STL018679
• Nimesulide

• MDL： MFCD00079470
• Inchi： 1S/C13H12N2O5S/c1-21(18,19)14-12-8-7-10(15(16)17)9-13(12)20-11-5-3-2-4-6-11/h2-9,14H,1H3
• InChI Key： HYWYRSMBCFDLJT-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1OC1C=CC=CC=1)[N+](=O)[O-])(=O)=O
• BRN： 2421175

Computed Properties

• Exact Mass: 308.04700
• Monoisotopic Mass: 308.046692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 110

Experimental Properties

• Color/Form: Light brown crystals are obtained from ethanol, odorless and tasteless.
• Density: 1.451
• Melting Point: 148.0 to 152.0 deg-C
• Boiling Point: 442 oC at 760 mmHg
• Flash Point: 221.1oC
• Water Partition Coefficient: Soluble in water (<50 µg/ml), 1:10 DMSO:PBS (pH 7.2) (<200 µg/ml), ethanol (1 mg/ml), DMSO (15 mg/ml), DMF (15 mg/ml), chloroform, dichloromethane, acetone (freely soluble), and 1N NaOH.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 109.60000
• LogP: 4.43560
• Merck: 6548
• λmax: 391(H2O)(lit.)
• Solubility: It is easily soluble in chloroform, dichloromethane or sodium hydroxide aqueous solution.

Nimesulide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：PB0970000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 orally in rats: 324 mg/kg (Swingle, Moore)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Risk Phrases：R22
• Safety Term：S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers
• Other Chemical additives Functional Additives
• Other Chemical Reagents

Additional information on Nimesulide

Introduction to Nimesulide (CAS No. 51803-78-2) in Modern Pharmaceutical Research

Nimesulide, chemically designated as 4-nitro-2-phenyl-2H-1,2-benzothiazine-3(2H)-one, is a well-known non-steroidal anti-inflammatory drug (NSAID) widely utilized for its potent anti-inflammatory, analgesic, and antipyretic properties. With the CAS number 51803-78-2, this compound has been extensively studied and documented in the pharmaceutical literature, showcasing its significant role in therapeutic applications. The molecular structure of Nimesulide features a nitro group and a benzothiazine core, which contribute to its pharmacological activity by inhibiting cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis.

The pharmacological profile of Nimesulide has been a subject of extensive research, particularly in the context of its mechanism of action and metabolic pathways. Recent studies have highlighted the compound's ability to selectively inhibit COX-2 enzymes while sparing COX-1, which is crucial for minimizing gastrointestinal side effects associated with traditional NSAIDs. This selective inhibition is attributed to the unique electronic properties of the nitro group in the Nimesulide molecule, which enhances its binding affinity to COX-2.

In addition to its anti-inflammatory properties, Nimesulide has demonstrated significant potential in managing chronic pain conditions. Clinical trials have shown that it is as effective as other NSAIDs but with a more favorable safety profile. The compound's ability to cross the blood-brain barrier efficiently allows for centralized pain relief, making it particularly useful in conditions such as osteoarthritis and rheumatoid arthritis. Furthermore, its oral bioavailability and rapid onset of action have made it a preferred choice for patients requiring immediate pain relief.

Recent advancements in computational chemistry and molecular modeling have provided deeper insights into the interactions between Nimesulide and biological targets. These studies have revealed that the nitro group plays a critical role in stabilizing the enzyme-inhibitor complex, thereby enhancing the drug's efficacy. This understanding has paved the way for structural modifications aimed at improving selectivity and reducing potential side effects. For instance, derivative compounds of Nimesulide are being explored to enhance their COX-2 specificity while maintaining or even improving their therapeutic efficacy.

The metabolic fate of Nimesulide has also been extensively studied to ensure safe and effective usage. Metabolic studies indicate that Nimesulide undergoes biotransformation primarily through cytochrome P450 enzymes, particularly CYP2C9 and CYP3A4. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens. For example, patients with impaired CYP2C9 function may require dose adjustments to avoid suboptimal therapeutic effects or increased risk of adverse reactions.

Recent clinical research has expanded the therapeutic applications of Nimesulide beyond traditional anti-inflammatory uses. Studies have explored its potential in managing neuroinflammatory conditions, such as multiple sclerosis and Alzheimer's disease. The anti-inflammatory properties of Nimesulide have been linked to modulating microglial activity and reducing neuroinflammatory markers, suggesting its potential as a therapeutic agent in these conditions. While further research is needed to fully elucidate these mechanisms, preliminary findings are promising.

The development of novel delivery systems for Nimesulide has also been a focus of recent research. Transdermal formulations have been investigated to improve patient compliance by providing sustained release and minimizing systemic side effects. Additionally, nanotechnology-based delivery systems have shown promise in enhancing bioavailability and targeted delivery to affected tissues. These innovations aim to improve the therapeutic index of Nimesulide, making it an even more effective treatment option for various inflammatory and pain conditions.

In conclusion, Nimesulide (CAS No. 51803-78-2) remains a cornerstone in modern pharmaceutical research due to its potent anti-inflammatory and analgesic properties coupled with a favorable safety profile. Ongoing studies continue to uncover new therapeutic applications and mechanisms of action, reinforcing its importance in both clinical practice and drug development pipelines. As research progresses, it is anticipated that further refinements in dosage regimens, delivery systems, and derivative compounds will expand the therapeutic potential of this remarkable compound.